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Compound of Interest

Compound Name: 3-Mercapto-1,2,4-triazole

Cat. No.: B187511 Get Quote

Essential Safety and Handling Guide for 3-
Mercapto-1,2,4-triazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Mercapto-1,2,4-triazole (CAS No. 3179-31-5). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
3-Mercapto-1,2,4-triazole is classified with the following hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Serious eye irritation (Category 2): Causes serious eye irritation.[1][2][3]

Skin irritation: May cause skin irritation.[3]

Allergic skin reaction: May cause an allergic skin reaction.[2]

Signal Word: Warning[1][4][5]
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Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling 3-Mercapto-1,2,4-triazole.

Protection Type Specific Recommendations Standards

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or

chemical safety goggles.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[1]

Skin Protection

Wear chemical-impermeable

gloves (e.g., nitrile rubber) and

impervious, fire/flame resistant

protective clothing to prevent

skin exposure.[1][6]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[7]

Respiratory Protection

For operations where dust may

be generated, a NIOSH-

approved N95 dust mask or a

full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[1]

---

Operational Plan: Handling and Disposal
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[8][6]

Avoid the formation of dust and aerosols.[1][7]

2. Handling Procedure:

Wash hands thoroughly after handling the substance.[1][3][8]

Avoid contact with skin and eyes.[1][8]
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Do not eat, drink, or smoke in the area where the chemical is handled.[1][8]

Use non-sparking tools to prevent ignition.[1][7]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Keep away from incompatible materials such as strong oxidizing agents.[8]

4. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1][8]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. If skin irritation occurs, get medical advice/attention.[1][3][8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, get medical advice/attention.[1][3][8]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][8]

5. Disposal Plan:

Dispose of the contents and container in accordance with local, state, and federal

regulations.[1][8]

The chemical should be disposed of at an appropriate treatment and disposal facility.[1]

Do not let the chemical enter drains.[1][7]
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Safe Handling Workflow for 3-Mercapto-1,2,4-triazole

Preparation
- Assess Risks
- Wear full PPE

Handling
- Use in fume hood

- Avoid dust generation

Storage
- Tightly sealed container
- Cool, dry, ventilated area

After Use

Accidental Exposure

If Exposure Occurs

Spill Management
- Evacuate area

- Use absorbent material

If Spill Occurs

Decontamination
- Clean work area

- Wash hands thoroughly

Waste Disposal
- Collect in labeled container

- Dispose via approved facility

For Disposal

First Aid
- Follow SDS guidelines
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Mercapto-1,2,4-triazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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